Cas no 1152655-21-4 (3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a furan-substituted pyrazole core. Its unique structure, combining a furan ring with a dimethylated pyrazole amine, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of both electron-rich furan and nucleophilic amine functionalities enhances its reactivity, enabling applications in the development of pharmaceuticals, agrochemicals, and functional materials. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its modular design allows for further derivatization, making it a versatile building block for constructing complex molecular architectures. Researchers value this compound for its potential in designing biologically active molecules and exploring structure-activity relationships.
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine structure
1152655-21-4 structure
Product Name:3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
CAS No:1152655-21-4
MF:C9H11N3O
MW:177.203141450882
CID:6400289
PubChem ID:43158783
Update Time:2025-06-13

3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 3-(3-furanyl)-1,4-dimethyl-
    • 1152655-21-4
    • EN300-1148860
    • CS-0307072
    • Inchi: 1S/C9H11N3O/c1-6-8(7-3-4-13-5-7)11-12(2)9(6)10/h3-5H,10H2,1-2H3
    • InChI Key: YCLCMMDJMLEZIY-UHFFFAOYSA-N
    • SMILES: N1(C)C(N)=C(C)C(C2C=COC=2)=N1

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 330.1±42.0 °C(Predicted)
  • pka: 3.88±0.10(Predicted)

3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1148860-1.0g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4
1g
$0.0 2023-06-09
Enamine
EN300-1148860-0.05g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
0.05g
$587.0 2023-10-25
Enamine
EN300-1148860-0.1g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
0.1g
$615.0 2023-10-25
Enamine
EN300-1148860-0.25g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
0.25g
$642.0 2023-10-25
Enamine
EN300-1148860-0.5g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
0.5g
$671.0 2023-10-25
Enamine
EN300-1148860-1g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
1g
$699.0 2023-10-25
Enamine
EN300-1148860-2.5g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
2.5g
$1370.0 2023-10-25
Enamine
EN300-1148860-5g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
5g
$2028.0 2023-10-25
Enamine
EN300-1148860-10g
3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine
1152655-21-4 95%
10g
$3007.0 2023-10-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1377742-50mg
3-(Furan-3-yl)-1,4-dimethyl-1h-pyrazol-5-amine
1152655-21-4 95%
50mg
¥20088.00 2024-08-09

Additional information on 3-(furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Introduction to 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1152655-21-4)

3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1152655-21-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a furan group at the 3-position and two methyl groups at the 1 and 4 positions. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

One of the key aspects of 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of 3-furylhydrazine with an appropriate ketone or aldehyde in the presence of a base. This method is efficient and yields high purity products, making it suitable for large-scale production. Another synthetic route involves the cyclocondensation of 3-furylhydrazine with a diketone or dialdehyde, followed by methylation steps to introduce the methyl groups.

The biological properties of 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine have been extensively studied in recent years. One of its most notable activities is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine has also demonstrated potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cancer cell survival and proliferation.

The pharmacokinetic properties of 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it has the potential to be developed into an orally available therapeutic agent.

To further explore the therapeutic potential of 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as inflammatory disorders and cancer. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-(Furan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1152655-21-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD